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For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Difluoroaniline is a pivotal fluorinated aromatic amine that serves as a versatile building

block in organic synthesis. Its unique electronic properties, conferred by the two fluorine

substituents on the aniline ring, make it a valuable intermediate in the production of a wide

array of specialized chemicals. This technical guide provides an in-depth overview of 2,4-
Difluoroaniline, encompassing its chemical and physical properties, established synthesis

protocols, key applications in pharmaceutical and agrochemical industries, and essential safety

and handling information. The strategic placement of fluorine atoms enhances the metabolic

stability and bioavailability of derivative compounds, a feature of particular interest in drug

discovery and development.[1][2] This document aims to be a comprehensive resource for

researchers and professionals leveraging 2,4-Difluoroaniline in their scientific endeavors.

Chemical Identity and Properties
The formal IUPAC name for this compound is 2,4-difluoroaniline.[3][4] It is also commonly

referred to as 2,4-difluorobenzenamine.[3][5] The presence of two electron-withdrawing fluorine

atoms on the benzene ring significantly influences its chemical reactivity and physical

characteristics.
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A summary of the key physicochemical properties of 2,4-Difluoroaniline is presented in the

table below. This data is crucial for its handling, storage, and application in various chemical

reactions.

Property Value Reference(s)

Molecular Formula C₆H₅F₂N [1][3][4][5]

Molecular Weight 129.11 g/mol [1][3][4][5]

CAS Number 367-25-9 [1][3][4][5][6]

Appearance

Colorless to light orange to

yellow clear liquid; Dark

reddish-purple liquid

[1][3][7]

Melting Point -7.5 °C (lit.) [6][7]

Boiling Point 170 °C at 753 mmHg (lit.) [1][3][6][7]

Density 1.268 g/mL at 25 °C (lit.) [3][6]

Refractive Index n20/D 1.506 (lit.) [6]

Water Solubility 1-5 g/100 mL at 20.55 °C [6]

Flash Point 145 °F (62.8 °C) [3][6]

pKa 3.26 ± 0.10 (Predicted) [6]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

2,4-Difluoroaniline.
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Spectroscopy Key Features and References

¹H NMR
Spectra are available and provide information

on the aromatic protons.

¹³C NMR
Spectra are available for analyzing the carbon

framework.[8]

Mass Spec
The molecular ion peak is observed at m/z 129.

[3]

IR
Infrared spectroscopy can identify characteristic

functional group vibrations.[3]

Raman
Raman spectra are also available for vibrational

analysis.[3]

Synthesis and Manufacturing
Several synthetic routes to 2,4-Difluoroaniline have been established, primarily involving the

reduction of a nitro-group precursor or the fluorination of a chlorinated intermediate.

Experimental Protocol: Reduction of 2,4-
Difluoronitrobenzene
A common and straightforward method for the synthesis of 2,4-Difluoroaniline is the reduction

of 2,4-difluoronitrobenzene.

Materials:

2,4-Difluoronitrobenzene

Methanol

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

Hydrogen gas (H₂)

Filtration apparatus
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Rotary evaporator

Procedure:

In a suitable reaction vessel, dissolve 2,4-difluoronitrobenzene in methanol.[7]

Carefully add the Pd/C catalyst to the solution.[7]

Purge the reaction system with an inert gas (e.g., nitrogen or argon) before introducing

hydrogen gas.

Pressurize the vessel with hydrogen gas and stir the reaction mixture vigorously at room

temperature.[7]

Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC). The reaction is typically complete within 2-3 hours.[7]

Upon completion, carefully vent the hydrogen gas and purge the system with an inert gas.

Remove the Pd/C catalyst by filtration through a pad of celite.[7]

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield 2,4-
Difluoroaniline.[7]

2,4-Difluoronitrobenzene + H₂, Pd/C
in Methanol

Reduction
2,4-Difluoroaniline

Click to download full resolution via product page

Caption: Synthesis of 2,4-Difluoroaniline via reduction.

Experimental Protocol: From 1,2,4-Trichlorobenzene
An alternative industrial synthesis starts from the inexpensive 1,2,4-trichlorobenzene. This

multi-step process involves nitration, fluorination, and subsequent hydrogenation.[9][10][11]

Step 1: Nitration of 1,2,4-Trichlorobenzene
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React 1,2,4-trichlorobenzene with a nitrating agent (e.g., a mixture of nitric acid and sulfuric

acid) to produce 2,4,5-trichloronitrobenzene.[9][10]

Step 2: Fluorination of 2,4,5-Trichloronitrobenzene

Treat 2,4,5-trichloronitrobenzene with a fluorinating agent, such as potassium fluoride (KF),

to yield 2,4-difluoro-5-chloronitrobenzene.[9][10][11] This step selectively replaces two

chlorine atoms with fluorine.

Step 3: Catalytic Hydrogenation of 2,4-Difluoro-5-chloronitrobenzene

The resulting 2,4-difluoro-5-chloronitrobenzene is then subjected to catalytic hydrogenation

with hydrogen gas over a palladium on carbon (Pd/C) catalyst.[9][10][11] This reaction

simultaneously reduces the nitro group to an amine and removes the remaining chlorine

atom.[11]

1,2,4-Trichlorobenzene 2,4,5-Trichloronitrobenzene
Nitration 2,4-Difluoro-5-

chloronitrobenzene
Fluorination (KF)

2,4-Difluoroaniline
Hydrogenation (H₂, Pd/C)

Click to download full resolution via product page

Caption: Multi-step synthesis from 1,2,4-trichlorobenzene.

Applications in Research and Industry
2,4-Difluoroaniline is a crucial intermediate in the synthesis of various high-value chemicals,

particularly in the pharmaceutical and agrochemical sectors.[1][6][7]

Pharmaceutical Applications
The compound is a key starting material for the synthesis of active pharmaceutical ingredients

(APIs).[1] It is notably used in the development of anti-inflammatory and anti-cancer drugs.[1]

One prominent application is in the synthesis of Diflunisal, a non-steroidal anti-inflammatory

drug (NSAID).[6][12] The fluorine atoms can enhance the metabolic stability and binding affinity

of drug candidates.

Agrochemical Applications
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In the agrochemical industry, 2,4-Difluoroaniline is utilized in the formulation of herbicides and

fungicides, contributing to improved crop protection.[1][2]

Other Industrial Uses
Beyond pharmaceuticals and agrochemicals, it also serves as a building block in the

production of dyes and pigments.[1]

Safety and Toxicology
Due to its potential toxicity, proper handling and storage of 2,4-Difluoroaniline are imperative.

Hazard Identification
Toxicity: 2,4-Difluoroaniline can be toxic if inhaled, ingested, or absorbed through the skin.

[13] It is harmful if swallowed and toxic in contact with skin.[14]

Irritation: It may cause irritation to the skin, eyes, and respiratory tract.[13][14]

Long-term Exposure: Prolonged or repeated exposure may lead to adverse effects on the

nervous system and potential damage to the liver and kidneys.[13]

Combustibility: The compound is combustible.[3][7][13]

Toxicological Data
Route of Exposure Species LD50 Value Reference(s)

Oral Rat 820 mg/kg [13]

Dermal Rat 672 mg/kg [13]

Aquatic (96h) Zebrafish (Danio rerio) LC50: 200.96 mg/L [15]

Handling and Storage
Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[13][14]

Ventilation: Use only in a well-ventilated area.[13][14]
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Storage: Store in a cool, dry, and well-ventilated area, away from heat, flames, and

incompatible substances such as strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[13] The compound may be sensitive to prolonged air exposure.[3][7]

Spill Response: In case of a spill, remove all sources of ignition. Absorb the spill with inert

material (e.g., sand, earth) and place it in a suitable, labeled container for disposal.[14]

Safe Handling Proper Storage Emergency Procedures

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood) Cool, Dry, Dark Place Away from Incompatible

Substances Contain and Absorb Spills Follow First-Aid Measures

2,4-Difluoroaniline

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Difluoroaniline.

Conclusion
2,4-Difluoroaniline is a chemical intermediate of significant industrial and academic

importance. Its synthesis is well-established, and its applications, particularly in the life

sciences, continue to expand. A thorough understanding of its properties, synthesis, and safety

protocols, as detailed in this guide, is essential for its effective and safe utilization in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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